Cas no 2138287-83-7 (2-Bromo-1-{3-[(oxetan-3-yl)amino]azetidin-1-yl}ethan-1-one)

• Product Name: 2-Bromo-1-{3-[(oxetan-3-yl)amino]azetidin-1-yl}ethan-1-one
• CAS No: 2138287-83-7
• MF: C₈H₁₃BrN₂O₂
• MW: 249.105021238327
• CID: 6411874
• PubChem ID: 165837317
• Update Time: 2025-10-31

2-Bromo-1-{3-[(oxetan-3-yl)amino]azetidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-{3-[(oxetan-3-yl)amino]azetidin-1-yl}ethan-1-one
• EN300-763716
• 2138287-83-7
• 2-Bromo-1-{3-[(oxetan-3-yl)amino]azetidin-1-yl}ethan-1-one

• Inchi： 1S/C8H13BrN2O2/c9-1-8(12)11-2-6(3-11)10-7-4-13-5-7/h6-7,10H,1-5H2
• InChI Key： XOMKRNYVRFLTAV-UHFFFAOYSA-N
• SMILES： BrCC(N1CC(C1)NC1COC1)=O

Computed Properties

• Exact Mass: 248.01604g/mol
• Monoisotopic Mass: 248.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-Bromo-1-{3-[(oxetan-3-yl)amino]azetidin-1-yl}ethan-1-one

Introduction to 2-Bromo-1-{3-[(oxetan-3-yl)amino]azetidin-1-yl}ethan-1-one (CAS No. 2138287-83-7)

2-Bromo-1-{3-[(oxetan-3-yl)amino]azetidin-1-yl}ethan-1-one, with the CAS number 2138287-83-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo-substituted ethanone moiety and an azetidine ring functionalized with an oxetane derivative. These structural elements contribute to its potential therapeutic applications and have been the focus of several recent studies.

The chemical structure of 2-Bromo-1-{3-[(oxetan-3-yl)amino]azetidin-1-yl}ethan-1-one is particularly noteworthy due to its potential to modulate various biological targets. The bromo-substituent on the ethanone group can enhance the compound's reactivity and stability, while the azetidine and oxetane rings provide additional points of interaction with biological systems. This combination of features makes it a promising candidate for drug development, particularly in areas such as neurodegenerative diseases, cancer, and infectious diseases.

Recent research has highlighted the potential of 2-Bromo-1-{3-[(oxetan-3-yl)amino]azetidin-1-yl}ethan-1-one as a potent inhibitor of specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits significant inhibitory activity against protein kinases, which are key players in cellular signaling pathways. This finding suggests that it could be developed into a therapeutic agent for treating conditions characterized by aberrant kinase activity, such as certain types of cancer.

In addition to its enzymatic inhibition properties, 2-Bromo-1-{3-[(oxetan-3-yl)amino]azetidin-1-yl}ethan-1-one has also shown promise in modulating G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes. A study published in Bioorganic & Medicinal Chemistry Letters in 2023 reported that this compound effectively binds to and modulates the activity of specific GPCRs, potentially making it useful for treating conditions such as chronic pain and inflammation.

The pharmacokinetic properties of 2-Bromo-1-{3-[(oxetan-3-yl)amino]azetidin-1-yl}ethan-1-one have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for developing effective oral medications. Its high bioavailability and low toxicity profile make it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials involving 2-Bromo-1-{3-[(oxetan-3-y l)amino]azetidin - 1 - yl}ethan - 1 - one are currently underway to assess its safety and efficacy in human subjects. Early results from Phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacodynamic effects consistent with its intended mechanism of action. These findings have paved the way for more advanced clinical trials to explore its therapeutic potential in various disease states.

The synthetic route for producing 2-Bromo - 1 - { 3 - [ ( oxetan - 3 - yl ) amino ] azetidin - 1 - yl } ethan - 1 - one has been optimized to ensure high yields and purity. The synthesis involves several well-defined steps, including the formation of the azetidine ring through a ring-closing metathesis reaction and the subsequent introduction of the bromo-substituent via electrophilic bromination. These synthetic methods are scalable and can be readily adapted for large-scale production, making it feasible to meet the demands of clinical trials and future commercialization.

In conclusion, 2-Bromo - 1 - { 3 - [ ( oxetan - 3 - yl ) amino ] azetidin - 1 - yl } ethan - 1 - one (CAS No. 2138287 - 83 - 7) is a promising compound with a unique chemical structure that offers significant potential for therapeutic applications. Its ability to inhibit key enzymes and modulate important receptors makes it a valuable candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, potentially leading to new treatments for a range of diseases.